Cas no 90645-64-0 (1-cyclopent-2-en-1-yl-2-methylpropan-2-ol)

• Product name: 1-cyclopent-2-en-1-yl-2-methylpropan-2-ol
• CAS No: 90645-64-0
• MF: C₉H₁₆O
• MW: 140.22274
• CID: 1953064
• PubChem ID: 244185

1-cyclopent-2-en-1-yl-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-cyclopent-2-en-1-yl-2-methylpropan-2-ol
• AG-K-94329
• CTK5G8268
• 1-(cyclopent-2-enyl)-2-methylpropan-2-ol
• NSC54831
• AC1L6D5L
• 1-cyclopent-2-enyl-2-methyl-propan-2-ol
• 3-Cyclopentenyl-tert.-butanol
• (1-cyclopent-2-enyl)-2-methylpropan-2-ol
• 1-(cyclopent-2-en-1-yl)-2-methylpropan-2-ol
• DTXSID10288236
• NSC-54831
• 90645-64-0

• Inchi： InChI=1S/C9H16O/c1-9(2,10)7-8-5-3-4-6-8/h3,5,8,10H,4,6-7H2,1-2H3
• InChI Key： GDAMZQOJRBYNAK-UHFFFAOYSA-N
• SMILES： CC(C)(CC1CCC=C1)O

Computed Properties

• Exact Mass: 140.12
• Monoisotopic Mass: 140.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.933
• Boiling Point: 200.6°C at 760 mmHg
• Flash Point: 78.5°C
• Refractive Index: 1.481
• PSA: 20.23000
• LogP: 2.11360